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Compound of Interest

Compound Name: Formylhydrazine

Cat. No.: B046547 Get Quote

Formylhydrazine is a versatile hydrazine derivative utilized in organic synthesis and medicinal

chemistry as a precursor for various nitrogen-containing heterocycles.[1] However, it is also a

hazardous chemical that requires strict handling and disposal protocols to ensure the safety of

laboratory personnel and environmental protection. This guide provides detailed, step-by-step

procedures for the safe disposal of formylhydrazine, tailored for researchers, scientists, and

drug development professionals.

Immediate Safety and Handling Protocols
Before handling or disposing of formylhydrazine, it is crucial to be aware of its associated

hazards. Formylhydrazine is classified as a substance that causes skin and eye irritation, and

may cause respiratory irritation.[2] It is considered toxic, potentially carcinogenic, and may be

harmful if swallowed, inhaled, or absorbed through the skin.[3] Therefore, all work with

formylhydrazine must be conducted in a well-ventilated area, preferably within a chemical

fume hood.[4]

Required Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles

conforming to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[5][6]

Hand Protection: Wear appropriate protective gloves. Inspect gloves prior to use and dispose

of contaminated gloves after use in accordance with applicable laws and good laboratory
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practices.[2]

Body Protection: A lab coat or other appropriate protective clothing must be worn to prevent

skin exposure.[4][5]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[2][6]

Physicochemical Data for Formylhydrazine
For quick reference, the key quantitative data for formylhydrazine are summarized below.

Property Value

Molecular Formula CH₄N₂O[7][8]

Molecular Weight 60.06 g/mol [2][8]

Appearance
White crystals or colorless to pale yellow

liquid[3][5]

Melting Point 51 - 58 °C / 123.8 - 136.4 °F[9]

Flash Point 112 °C / 233.6 °F[6][9]

Solubility Soluble in water[3][7]

Hazards
Skin Irritant (Category 2), Eye Irritant (Category

2), Questionable Carcinogen[2][5][10]

Operational Plan: Step-by-Step Disposal Procedures
The proper disposal of formylhydrazine and associated waste is a critical step in the

laboratory workflow. Chemical waste generators are responsible for correctly classifying and

managing hazardous waste in compliance with all local, regional, and national regulations.[6]

Step 1: Waste Segregation and Collection

Collect all waste formylhydrazine, including surplus or non-recyclable solutions, in a

dedicated, properly labeled, and sealed hazardous waste container.[2][4]
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Similarly, collect any materials contaminated with formylhydrazine (e.g., gloves, paper

towels, pipette tips) in a separate, clearly labeled solid waste container.[5]

Step 2: Waste Container Labeling

Label the waste container clearly with "HAZARDOUS WASTE" and the full chemical name,

"Formylhydrazine".[4]

Include hazard pictograms for irritant and other relevant classifications.[2]

Ensure the label includes the accumulation start date and the responsible researcher's

name.

Step 3: Storage of Waste

Store the sealed waste container in a designated, well-ventilated, and secure secondary

containment area.[2][3]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[5]

[6] The storage area should be cool and dry.[3]

Step 4: Arranging for Professional Disposal

Do not attempt to neutralize or dispose of formylhydrazine down the drain.[2]

Contact a licensed professional waste disposal service to arrange for the pickup and

disposal of the hazardous waste.[2]

Provide the disposal company with the Safety Data Sheet (SDS) for formylhydrazine to

ensure they are fully aware of the material's hazards.

Emergency Protocol: Spill Response
In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and

contamination.

For Small Spills:
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Ensure adequate ventilation.[5]

Wearing appropriate PPE, cover the spill with an inert absorbent material like dry sand or

earth.[11]

Carefully sweep or scoop up the absorbed material, avoiding the generation of dust.[2][5]

Place the collected waste into a suitable, labeled container for disposal.[5]

Clean the spill area with soap and water.[11]

For Large Spills:

Evacuate all personnel from the immediate area.[4]

Alert your institution's Environmental Health & Safety (EHS) department or emergency

response team immediately.[4]

Do not attempt to clean up a large spill yourself.[4]

Formylhydrazine Disposal Workflow
The following diagram illustrates the logical steps for the safe handling and disposal of

formylhydrazine waste in a laboratory setting.
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Start: Handling Formylhydrazine

1. Wear Required PPE
(Goggles, Gloves, Lab Coat)

2. Work in Chemical Fume Hood

3. Generate Formylhydrazine Waste
(Unused chemical, contaminated items)

4. Segregate Waste
(Liquid vs. Solid)

Spill Occurs

5. Label Waste Container
('Hazardous Waste', Chemical Name, Hazards)

6. Store in Designated Area
(Cool, Dry, Ventilated, Secure)

7. Contact Licensed Disposal Service

End: Waste Picked Up

Execute Spill Response Protocol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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